4-(3-Methylthiophenyl)-2-nitrobenzoic acid, 95%

• IUPAC Name: 4-(3-methylsulfanylphenyl)-2-nitrobenzoic acid
• InChI: InChI=1S/C14H11NO4S/c1-20-11-4-2-3-9(7-11)10-5-6-12(14(16)17)13(8-10)15(18)19/h2-8H,1H3,(H,16,17)
• InChI Key: CIJLFBHRXBPBKP-UHFFFAOYSA-N
• Canonical SMILES: CSC1=CC=CC(=C1)C2=CC(=C(C=C2)C(=O)O)[N+](=O)[O-]
• Molecular Formula: C14H11NO4S
• Molecular Weight: 289.31 g/mol

Description

4-(3-Methylthiophenyl)-2-nitrobenzoic acid (MTNBA) is a novel chemical compound that has recently been studied for its potential applications in the fields of scientific research, drug development and lab experiments. This compound has been found to possess unique biochemical and physiological effects, which has led to its increasing popularity in the scientific community.

Mechanism of Action

The mechanism of action of 4-(3-Methylthiophenyl)-2-nitrobenzoic acid, 95% is not yet fully understood. However, it is believed that this compound works by inhibiting the activity of certain enzymes, such as cyclooxygenase-2 (COX-2). In addition, it is believed that 4-(3-Methylthiophenyl)-2-nitrobenzoic acid, 95% may also act as an antioxidant by scavenging free radicals. Furthermore, it is believed that 4-(3-Methylthiophenyl)-2-nitrobenzoic acid, 95% may also act as an anti-inflammatory agent by inhibiting the production of pro-inflammatory cytokines.
Biochemical and Physiological Effects
4-(3-Methylthiophenyl)-2-nitrobenzoic acid, 95% has been found to possess a variety of biochemical and physiological effects. For example, this compound has been found to possess anti-inflammatory, anti-cancer, and antioxidant properties. In addition, 4-(3-Methylthiophenyl)-2-nitrobenzoic acid, 95% has been found to possess anti-bacterial and anti-fungal properties. Furthermore, this compound has been found to possess anti-viral properties.

Advantages and Limitations for Lab Experiments

4-(3-Methylthiophenyl)-2-nitrobenzoic acid, 95% has a number of advantages and limitations for use in lab experiments. One of the main advantages of 4-(3-Methylthiophenyl)-2-nitrobenzoic acid, 95% is its high purity, which makes it suitable for use in a variety of scientific research applications. In addition, this compound is relatively stable and can be stored for long periods of time without any significant degradation. Furthermore, 4-(3-Methylthiophenyl)-2-nitrobenzoic acid, 95% is relatively inexpensive and can be easily obtained from commercial suppliers.
One of the main limitations of 4-(3-Methylthiophenyl)-2-nitrobenzoic acid, 95% is its relatively low solubility, which can make it difficult to use in certain experiments. In addition, 4-(3-Methylthiophenyl)-2-nitrobenzoic acid, 95% can be toxic in high concentrations, and it should always be handled with care. Furthermore, the biochemical and physiological effects of 4-(3-Methylthiophenyl)-2-nitrobenzoic acid, 95% can vary depending on the concentration and the experimental conditions.

Future Directions

There are a number of potential future directions for the study of 4-(3-Methylthiophenyl)-2-nitrobenzoic acid, 95%. One potential direction is the development of new synthetic methods for the production of this compound. In addition, further research is needed to understand the mechanism of action of 4-(3-Methylthiophenyl)-2-nitrobenzoic acid, 95% and its biochemical and physiological effects. Furthermore, further research is needed to explore the potential applications of 4-(3-Methylthiophenyl)-2-nitrobenzoic acid, 95% in the fields of scientific research and drug development. Finally, further research is needed to identify potential new uses for 4-(3-Methylthiophenyl)-2-nitrobenzoic acid, 95% in lab experiments.

Synthesis Methods

4-(3-Methylthiophenyl)-2-nitrobenzoic acid, 95% can be synthesized using a three-step process. The first step involves the reaction of 3-methylthiophenol and nitrobenzene in the presence of a catalytic amount of sulfuric acid. This reaction yields 4-(3-methylthiophenyl)-2-nitrobenzoic acid as the main product. The second step involves the reaction of the main product with a catalytic amount of sodium hydroxide. This reaction yields 4-(3-methylthiophenyl)-2-nitrobenzoic acid as the main product. The final step involves the reaction of the main product with a catalytic amount of sodium bicarbonate. This reaction yields 4-(3-methylthiophenyl)-2-nitrobenzoic acid as the main product.

Scientific Research Applications

4-(3-Methylthiophenyl)-2-nitrobenzoic acid, 95% has been studied for its potential applications in the fields of scientific research and drug development. This compound has been found to possess unique biochemical and physiological effects, which has led to its increasing popularity in the scientific community. For example, 4-(3-Methylthiophenyl)-2-nitrobenzoic acid, 95% has been studied for its potential use as an anti-inflammatory agent. In addition, it has been studied for its potential use as an anti-cancer agent. Furthermore, 4-(3-Methylthiophenyl)-2-nitrobenzoic acid, 95% has been studied for its potential use as an antioxidant agent.